4-Keto stearic acid

Specification

• CAS No.: 16694-30-7
• Molecular Formula: C18H34O3
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 4-oxooctadecanoic acid
• Standard InChI: InChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(19)15-16-18(20)21/h2-16H2,1H3,(H,20,21)
• Standard InChI Key: NARNRJNUUFXXBI-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCC(=O)CCC(=O)O
• Canonical SMILES: CCCCCCCCCCCCCCC(=O)CCC(=O)O

Introduction

Chemical Structure and Properties

Molecular Structure and Identification

4-Keto stearic acid, also known as 4-oxooctadecanoic acid, possesses an 18-carbon chain with a carboxylic acid group at position 1 and a ketone group at position 4. The compound is formally recognized with several identifiers in chemical databases:

Identifier Type	Value
CAS Number	16694-30-7
Molecular Formula	C₁₈H₃₄O₃
Molecular Weight	298.5 g/mol
UNII	FF7M4A94KY
ChEBI ID	CHEBI:179236
ChEMBL ID	CHEMBL5080946
DSSTox Substance ID	DTXSID10168206
Lipid Maps ID	LMFA02000241

The compound has several common synonyms including:

• 4-Oxooctadecanoic acid

• 4-Ketostearic acid

• Stearic acid, 4-oxo-

• Octadecanoic acid, 4-oxo-

Biosynthesis and Metabolism

Relationship to Stearic Acid Metabolism

Stearic acid, the parent compound of 4-keto stearic acid, has been studied for its metabolic properties. Research indicates that "the bodies convert approximately 9–14% of dietary stearic acid to oleic acid, the same monounsaturated fat found in olive oil". Whether 4-keto stearic acid undergoes similar transformations remains undetermined based on the available search results.

The metabolic pathways for stearic acid involve activation to acyl-CoA derivatives in the cytosol, followed by transfer into mitochondria via carnitine palmitoyltransferase (CPT) transporters. The presence of a ketone group at the C-4 position in 4-keto stearic acid likely alters this metabolic processing, potentially requiring specialized enzymatic pathways.

Analytical Methods and Detection

Structural Analysis

PubChem lists 4-keto stearic acid with a defined 2D structure, though it notes that "conformer generation is disallowed since too flexible". This indicates that the compound has significant conformational flexibility, which would be expected for a long-chain fatty acid derivative.

The compound's structure can be analyzed through various spectroscopic techniques that would reveal its characteristic functional groups:

• The carbonyl group at the C-4 position would show characteristic absorption in infrared spectroscopy

• The carboxylic acid group would provide characteristic signals in NMR and mass spectrometry

Research Applications and Future Directions

Gaps in Current Knowledge

The limited information available specifically about 4-keto stearic acid in the search results highlights several knowledge gaps that could direct future research:

• Specific metabolic pathways and enzymes involved in 4-keto stearic acid metabolism

• Comparative biological activities between stearic acid and 4-keto stearic acid

• Potential occurrence in natural systems or as a metabolic intermediate

• Possible roles in health and disease states

Comparison with Related Compounds

Structural Comparison to Stearic Acid

The primary structural difference between 4-keto stearic acid and stearic acid is the presence of the ketone group at the fourth carbon position. This modification results in distinct physical and chemical properties:

Property	Stearic Acid	4-Keto Stearic Acid
Molecular Formula	C₁₈H₃₆O₂	C₁₈H₃₄O₃
Molecular Weight	~284 g/mol	298.5 g/mol
Functional Groups	Carboxylic acid only	Carboxylic acid and ketone
Polarity	Less polar	More polar due to ketone group
Melting Point	~69°C (typical for stearic acid)	Not specified in available data